Cas no 35588-82-0 (methyl (2E)-3-methoxy-2-methylprop-2-enoate)

• Product Name: methyl (2E)-3-methoxy-2-methylprop-2-enoate
• CAS No: 35588-82-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 2198879
• PubChem ID: 6365823
• Update Time: 2025-06-11

methyl (2E)-3-methoxy-2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• METHYL(E)-3-METHOXY-2-METHYLPROPENOATE
• 3-methoxy-2-methylbut-2-enoate
• methyl (2E)-3-methoxy-2-methylprop-2-enoate
• 279-943-7
• 82387-42-6
• G30604
• NS00059222
• EN300-1723941
• AKOS024263853
• Methyl (E)-3-methoxy-2-methylacrylate
• EINECS 279-943-7
• XEQYPQHAQCSASZ-SNAWJCMRSA-N
• Methyl 3-methoxy-2-methylacrylate
• methyl (E)-methyl-beta-methoxyacrylate
• SCHEMBL9152549
• 35588-82-0
• 2-Propenoic acid, 3-methoxy-2-methyl-, methyl ester, (E)-
• Methyl 3-methoxymethacrylate

• Inchi： 1S/C6H10O3/c1-5(4-8-2)6(7)9-3/h4H,1-3H3/b5-4+
• InChI Key： XEQYPQHAQCSASZ-SNAWJCMRSA-N
• SMILES： O(C)C(/C(=C/OC)/C)=O

Computed Properties

• Exact Mass: 130.062994177Da
• Monoisotopic Mass: 130.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters Vinylogous esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters

Additional information on methyl (2E)-3-methoxy-2-methylprop-2-enoate

Methyl (2E)-3-Methoxy-2-Methylprop-2-enoate: An Overview of Its Properties and Applications

Methyl (2E)-3-methoxy-2-methylprop-2-enoate (CAS No. 35588-82-0) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as methyl (E)-3-methoxy-2-methylacrylate, is characterized by its unique structural features and chemical properties, making it a valuable component in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

The molecular formula of methyl (2E)-3-methoxy-2-methylprop-2-enoate is C₆H₁₀O₃, and its molecular weight is approximately 130.14 g/mol. The compound is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of pharmaceutical research, methyl (2E)-3-methoxy-2-methylprop-2-enoate has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a new class of anti-inflammatory agents. The researchers found that derivatives of methyl (E)-3-methoxy-2-methylacrylate exhibited potent anti-inflammatory activity, suggesting its potential for further development in pharmaceutical applications.

Beyond pharmaceuticals, methyl (2E)-3-methoxy-2-methylprop-2-enoate has also found applications in the agrochemical industry. Its unique structure and reactivity make it an attractive candidate for the synthesis of pesticides and herbicides. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound showed significant efficacy against various plant pathogens. The researchers noted that the compound's ability to form stable complexes with metal ions could enhance its biological activity, making it a promising candidate for further development in agrochemical formulations.

In addition to its applications in pharmaceuticals and agrochemicals, methyl (2E)-3-methoxy-2-methylprop-2-enoate has been utilized in the synthesis of fine chemicals and materials science. Its reactivity with various functional groups allows for the creation of complex molecules with tailored properties. For example, a study published in the Journal of Polymer Science in 2020 explored the use of this compound as a monomer in the synthesis of functional polymers. The researchers found that polymers derived from methyl (E)-3-methoxy-2-methylacrylate exhibited excellent thermal stability and mechanical properties, making them suitable for use in advanced materials applications such as coatings and adhesives.

The synthetic routes to produce methyl (2E)-3-methoxy-2-methylprop-2-enoate have been well-documented in the literature. One common method involves the esterification of 3-methoxy-2-methylacrylic acid with methanol using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the condensation of methanol with 3-methoxy-2-butanone under acidic conditions to form the desired ester. Both methods have been optimized to achieve high yields and selectivity, making them suitable for large-scale production.

The safety profile of methyl (2E)-3-methoxy-2-methylprop-2-enoate is an important consideration for its industrial use. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize exposure risks. The compound should be stored in tightly sealed containers away from heat and incompatible materials. Personal protective equipment such as gloves, goggles, and respirators should be used when handling this compound to ensure worker safety.

In conclusion, methyl (2E)-3-methoxy-2-methylprop-2-enoate (CAS No. 35588-82-0) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, fine chemicals, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.